3-[(4-Phenylpiperazin-1-yl)methyl]pyrrolidin-3-ol

• IUPAC Name: 3-[(4-phenylpiperazin-1-yl)methyl]pyrrolidin-3-ol
• InChI: InChI=1S/C15H23N3O/c19-15(6-7-16-12-15)13-17-8-10-18(11-9-17)14-4-2-1-3-5-14/h1-5,16,19H,6-13H2
• InChI Key: GKDMOBMZXULALX-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1(CN2CCN(CC2)C3=CC=CC=C3)O
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

3-[(4-Phenylpiperazin-1-yl)methyl]pyrrolidin-3-ol, also known as PMP, is a chemical compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. PMP belongs to the class of piperazine derivatives and has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

3-[(4-Phenylpiperazin-1-yl)methyl]pyrrolidin-3-ol acts as a potent antagonist of both the serotonin and dopamine receptors. It binds to the receptors and prevents the binding of their respective neurotransmitters, thereby reducing their activity. This mechanism of action is believed to be responsible for its therapeutic effects in various diseases.
Biochemical and Physiological Effects
3-[(4-Phenylpiperazin-1-yl)methyl]pyrrolidin-3-ol has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the levels of various neurotransmitters such as serotonin and dopamine, which are implicated in various psychiatric disorders. 3-[(4-Phenylpiperazin-1-yl)methyl]pyrrolidin-3-ol has also been found to reduce the levels of inflammatory cytokines, which makes it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-Phenylpiperazin-1-yl)methyl]pyrrolidin-3-ol in lab experiments include its high potency and specificity towards the serotonin and dopamine receptors, which makes it a valuable tool for studying the role of these receptors in various diseases. However, its limitations include its potential toxicity and the need for careful dosing and monitoring.

Future Directions

There are several potential future directions for the research on 3-[(4-Phenylpiperazin-1-yl)methyl]pyrrolidin-3-ol. These include the development of more potent and selective derivatives, the investigation of its potential therapeutic applications in other diseases such as Parkinson's disease and Alzheimer's disease, and the exploration of its potential use as a tool for studying the role of neurotransmitters in various physiological and pathological processes.

Synthesis Methods

The synthesis of 3-[(4-Phenylpiperazin-1-yl)methyl]pyrrolidin-3-ol involves the reaction of 4-phenylpiperazine with pyrrolidin-3-ol in the presence of a catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

3-[(4-Phenylpiperazin-1-yl)methyl]pyrrolidin-3-ol has been extensively studied for its potential therapeutic applications in various diseases such as depression, anxiety, and schizophrenia. It has been found to exhibit significant activity as a serotonin and dopamine receptor antagonist, which makes it a potential candidate for the treatment of these disorders.